A Technical Guide to 3-[(4-Aminophenoxy)methyl]benzonitrile for Medicinal Chemistry and Drug Discovery
A Technical Guide to 3-[(4-Aminophenoxy)methyl]benzonitrile for Medicinal Chemistry and Drug Discovery
Abstract: This document provides a comprehensive technical overview of 3-[(4-Aminophenoxy)methyl]benzonitrile, a key bifunctional molecule of interest in contemporary drug discovery and materials science. This guide delineates its chemical structure, physicochemical properties, and a representative synthetic pathway. Furthermore, it explores the compound's potential applications, particularly as a versatile building block in the synthesis of targeted therapeutic agents. The information is curated for researchers, medicinal chemists, and professionals in pharmaceutical development, offering foundational data to support its application in novel research endeavors.
Chemical Identity and Structural Elucidation
3-[(4-Aminophenoxy)methyl]benzonitrile is a substituted aromatic compound characterized by three key functional groups: a meta-substituted benzonitrile, a primary aromatic amine, and an ether linkage. This unique arrangement of electron-withdrawing (nitrile) and electron-donating (amino) groups, separated by a flexible ether bridge, makes it a valuable scaffold in medicinal chemistry.
The IUPAC name for this compound is 3-[(4-aminophenoxy)methyl]benzonitrile.[1] Its structure combines a benzyl cyanide moiety with a p-aminophenol through an ether linkage, providing distinct reactive sites for further chemical modification.
Caption: Chemical structure of 3-[(4-Aminophenoxy)methyl]benzonitrile.
Physicochemical and Spectroscopic Profile
Understanding the physicochemical properties of a compound is fundamental to its application in drug development, influencing factors such as solubility, permeability, and metabolic stability.
Table 1: Physicochemical Properties
| Property | Value | Source |
| Molecular Formula | C14H12N2O | [1] |
| Molecular Weight | 224.26 g/mol | [1] |
| Monoisotopic Mass | 224.09496 Da | [1] |
| Predicted XlogP | 2.4 | [1] |
| Hydrogen Bond Donor Count | 1 | [2] |
| Hydrogen Bond Acceptor Count | 3 | [2] |
| Rotatable Bond Count | 3 | [2] |
The XlogP value of 2.4 suggests a moderate lipophilicity, which is often a desirable trait for oral drug candidates, balancing aqueous solubility with membrane permeability.
-
¹H NMR: Protons on the aminophenoxy ring would appear as distinct doublets in the aromatic region. The benzylic protons (-CH2-) would present as a singlet. The protons on the benzonitrile ring would show a more complex splitting pattern due to their meta-substitution.
-
¹³C NMR: The spectrum would be characterized by the nitrile carbon signal (~118-120 ppm), aromatic carbons, and the benzylic carbon.
-
IR Spectroscopy: Key vibrational bands would include N-H stretching from the primary amine (~3300-3500 cm⁻¹), the C≡N stretch of the nitrile (~2220-2260 cm⁻¹), and C-O-C stretching of the ether linkage (~1230-1270 cm⁻¹ and ~1020-1075 cm⁻¹).
-
Mass Spectrometry: The molecular ion peak [M]+ would be observed at m/z 224.09496.[1]
Synthesis and Purification Workflow
The synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile typically involves a nucleophilic substitution reaction, a cornerstone of organic synthesis. A common and efficient method is the Williamson ether synthesis.
Principle: This pathway relies on the reaction between an alkoxide and a primary alkyl halide. In this context, the phenoxide is generated from 4-aminophenol by deprotonation with a suitable base, which then acts as a nucleophile, attacking the electrophilic carbon of 3-(bromomethyl)benzonitrile.
Protocol: Williamson Ether Synthesis
-
Deprotonation: Dissolve 4-aminophenol (1.0 eq) in a polar aprotic solvent such as Dimethylformamide (DMF) or Acetonitrile. Add a strong base, for instance, sodium hydride (NaH, 1.1 eq) or potassium carbonate (K₂CO₃, 1.5 eq), and stir at room temperature until the evolution of hydrogen gas ceases (if using NaH) or for 30-60 minutes to ensure complete formation of the sodium or potassium phenoxide.
-
Nucleophilic Substitution: To the resulting solution, add 3-(bromomethyl)benzonitrile (1.0 eq) dropwise. The rationale for dropwise addition is to control the reaction temperature, as the substitution can be exothermic.
-
Reaction Monitoring: Heat the reaction mixture to 60-80°C and monitor its progress using Thin-Layer Chromatography (TLC) until the starting materials are consumed.
-
Workup: Cool the reaction to room temperature and quench by slowly adding water. This step neutralizes any remaining base and precipitates the crude product.
-
Extraction: Extract the aqueous mixture with an organic solvent like ethyl acetate. The organic layer will contain the desired product.
-
Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.[3]
Caption: Workflow for the synthesis of 3-[(4-Aminophenoxy)methyl]benzonitrile.
Potential Applications in Drug Discovery
The trifunctional nature of 3-[(4-Aminophenoxy)methyl]benzonitrile makes it a highly versatile building block for creating libraries of complex molecules for high-throughput screening.
-
Primary Amine Handle: The aniline moiety can be readily acylated, sulfonated, or used in reductive amination to introduce a wide variety of side chains. It is also a key component for forming amides, ureas, and sulfonamides, which are prevalent in many drug classes.
-
Nitrile Group: The benzonitrile group is a common pharmacophore in many enzyme inhibitors, including those targeting kinases and proteases. It can act as a hydrogen bond acceptor or be hydrolyzed to a carboxylic acid or an amide.
-
Structural Scaffold: The central ether linkage provides both stability and conformational flexibility, allowing the two aromatic rings to adopt various spatial orientations to optimize binding to a biological target. This is particularly relevant in the design of inhibitors that span multiple binding pockets.
Caption: Functional roles in medicinal chemistry.
Safety, Handling, and Storage
As with any chemical reagent, proper safety protocols must be followed. While a specific Safety Data Sheet (SDS) for this compound is not widely available, general precautions for related aromatic amines and nitriles should be observed.
-
Handling: Use in a well-ventilated area or a fume hood.[4] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[4]
-
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[4][5]
-
Toxicity: Benzonitrile-containing compounds can be harmful if swallowed, inhaled, or absorbed through the skin.[6] The primary amine group also suggests potential for skin sensitization.
Conclusion
3-[(4-Aminophenoxy)methyl]benzonitrile is a valuable and versatile chemical intermediate with significant potential in the field of drug discovery and development. Its distinct functional handles allow for diverse chemical modifications, making it an ideal scaffold for building libraries of compounds for biological screening. The synthetic route is straightforward, relying on well-established chemical principles. A thorough understanding of its properties and adherence to safety protocols will enable researchers to effectively leverage this compound in their pursuit of novel therapeutics.
References
-
PubChemLite. (n.d.). 3-(4-aminophenoxy)benzonitrile. Retrieved from [Link]
-
PubChemLite. (n.d.). 3-(4-aminophenoxymethyl)benzonitrile hydrochloride. Retrieved from [Link]
-
New Jersey Department of Health. (n.d.). Hazard Summary: Benzonitrile. Retrieved from [Link]
-
PubChem. (n.d.). 3-(4-Amino-2-chlorophenoxymethyl)benzonitrile. Retrieved from [Link]
-
Royal Society of Chemistry. (n.d.). Supporting Information: Copper catalyzed nitrile synthesis from aryl halides using formamide as a nitrile source. Retrieved from [Link]
-
PubChem. (n.d.). 3-[(4-Aminopyridin-1-ium-1-yl)methyl]benzonitrile. Retrieved from [Link]
Sources
- 1. PubChemLite - 3-(4-aminophenoxymethyl)benzonitrile hydrochloride (C14H12N2O) [pubchemlite.lcsb.uni.lu]
- 2. 3-[(4-Aminopyridin-1-ium-1-yl)methyl]benzonitrile | C13H12N3+ | CID 12317011 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. rsc.org [rsc.org]
- 4. fishersci.com [fishersci.com]
- 5. nj.gov [nj.gov]
- 6. 3-(4-Amino-2-chlorophenoxymethyl)benzonitrile | C14H11ClN2O | CID 24694287 - PubChem [pubchem.ncbi.nlm.nih.gov]
